1-ethyl-1,3-diazinane-2-thione
Overview
Description
1-ethyl-1,3-diazinane-2-thione (EDT) is a heterocyclic compound belonging to the class of thioureas. It is a colorless, water-soluble solid and is used in many applications in the pharmaceutical, cosmetic, and food industries. EDT is used as a reagent and catalyst in organic synthesis, as a stabilizer for polymers, and as an intermediate in the production of pharmaceuticals and other organic compounds. EDT has also been investigated for its potential applications in the fields of medicine and biochemistry.
Scientific Research Applications
1-ethyl-1,3-diazinane-2-thione has been investigated for its potential applications in the fields of medicine and biochemistry. In particular, 1-ethyl-1,3-diazinane-2-thione has been studied for its potential use as an antifungal agent, an antioxidant, an antimicrobial agent, and an anti-inflammatory agent. In addition, it has been investigated for its ability to inhibit the growth of cancer cells and for its potential use as an anticancer drug. Furthermore, 1-ethyl-1,3-diazinane-2-thione has been studied for its potential use as a stabilizer for polymers and as a reagent and catalyst in organic synthesis.
Mechanism of Action
The mechanism of action of 1-ethyl-1,3-diazinane-2-thione is not fully understood. However, it is believed to act by binding to the fungal cell wall, disrupting the cell membrane, and inhibiting the growth of the fungus. Additionally, 1-ethyl-1,3-diazinane-2-thione has been shown to interact with the cell membranes of bacteria and to inhibit the growth of bacteria. Furthermore, 1-ethyl-1,3-diazinane-2-thione has been shown to interact with the cell membranes of cancer cells, resulting in the inhibition of the growth of the cancer cells.
Biochemical and Physiological Effects
1-ethyl-1,3-diazinane-2-thione has been shown to have a number of biochemical and physiological effects. In particular, it has been shown to inhibit the growth of fungi, bacteria, and cancer cells. Additionally, it has been shown to be an antioxidant, and to possess anti-inflammatory and antimicrobial properties. Furthermore, 1-ethyl-1,3-diazinane-2-thione has been shown to possess antifungal and antiparasitic activity, and to be a potential modulator of the immune system.
Advantages and Limitations for Lab Experiments
The use of 1-ethyl-1,3-diazinane-2-thione in laboratory experiments has several advantages. It is easy to synthesize, and is relatively inexpensive. Additionally, it is water-soluble and is stable in aqueous solutions. Furthermore, it has a wide range of applications in the fields of medicine and biochemistry.
However, there are some limitations to the use of 1-ethyl-1,3-diazinane-2-thione in laboratory experiments. In particular, it is not suitable for use in humans, as it has not been tested for safety or efficacy. Additionally, it is not suitable for use in animals, as it has not been tested for toxicity or efficacy. Furthermore, it is not suitable for use in plants, as it has not been tested for phytotoxicity.
Future Directions
The potential applications of 1-ethyl-1,3-diazinane-2-thione are numerous, and there are many potential future directions for research. For example, further research could focus on the development of new methods for the synthesis of 1-ethyl-1,3-diazinane-2-thione, as well as the investigation of its potential use as an antioxidant, an antimicrobial agent, an anti-inflammatory agent, and an anticancer drug. Additionally, further research could focus on the biochemical and physiological effects of 1-ethyl-1,3-diazinane-2-thione, as well as its potential use as a stabilizer for polymers and as a reagent and catalyst in organic synthesis. Finally, further research could focus on the development of novel uses for 1-ethyl-1,3-diazinane-2-thione in the pharmaceutical, cosmetic, and food industries.
Synthesis Methods
The synthesis of 1-ethyl-1,3-diazinane-2-thione is relatively straightforward, and can be accomplished in several ways. The most common method is the reaction of 1-ethyl-3-methyl-1,3-diazinane-2-thione (EMDT) with aqueous base, such as sodium hydroxide or potassium hydroxide, in an aqueous solution. The reaction is exothermic, and the product is isolated as a white solid. Other methods of synthesis include the reaction of 1-ethyl-3-methyl-1,3-diazinane-2-thione (EMDT) with an aqueous base in the presence of a Lewis acid, such as zinc chloride, and the reaction of 1-ethyl-1,3-diazinane-2-thione with an aqueous base in the presence of a strong oxidizing agent, such as potassium permanganate.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-ethyl-1,3-diazinane-2-thione can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Ethylamine", "Carbon disulfide", "Sodium hydroxide", "Chloroacetic acid", "Hydrochloric acid", "Sodium nitrite" ], "Reaction": [ "Step 1: Ethylamine is reacted with carbon disulfide in the presence of sodium hydroxide to form sodium ethyl dithiocarbamate.", "Step 2: Sodium ethyl dithiocarbamate is then reacted with chloroacetic acid to form 1-ethyl-2-thio-5-oxo-1,2,4-triazolidine-3-carboxylic acid.", "Step 3: The resulting compound is then treated with hydrochloric acid to form 1-ethyl-2-thio-5-oxo-1,2,4-triazolidine-3-carboxylic acid hydrochloride.", "Step 4: Finally, the hydrochloride salt is reacted with sodium nitrite to form 1-ethyl-1,3-diazinane-2-thione." ] } | |
CAS RN |
29228-87-3 |
Product Name |
1-ethyl-1,3-diazinane-2-thione |
Molecular Formula |
C6H12N2S |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
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